Cas no 133674-40-5 (3-tert-butyl-1,2-oxazole-5-carboxylic acid)
133674-40-5 structure
Product name:3-tert-butyl-1,2-oxazole-5-carboxylic acid
3-tert-butyl-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Isoxazolecarboxylicacid,3-(1,1-dimethylethyl)-(9CI)
- 3-tert-butyl-1,2-oxazole-5-carboxylic acid
- SCHEMBL351579
- Z1198173603
- 3-tert-butyl-isoxazole-5-carboxylic acid
- 3-(tert-Butyl)isoxazole-5-carboxylic acid
- EN300-220251
- 3-tert-Butylisoxazole-5-carboxylic acid
- MFCD07701409
- SY308858
- 133674-40-5
- CS-0134662
- AKOS006284125
- SLQOTICTFRAFGX-UHFFFAOYSA-N
- 3-(tert-Butyl)isoxazole-5-carboxylicacid
- DB-122786
-
- MDL： MFCD07701409
- Inchi： InChI=1S/C8H11NO3/c1-8(2,3)6-4-5(7(10)11)12-9-6/h4H,1-3H3,(H,10,11)
- InChI Key： SLQOTICTFRAFGX-UHFFFAOYSA-N
- SMILES： CC(C)(C)C1=NOC(=C1)C(O)=O
Computed Properties
- Exact Mass: 169.07393
- Monoisotopic Mass: 169.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- PSA: 63.33
3-tert-butyl-1,2-oxazole-5-carboxylic acid Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-220251-1.0g |
3-tert-butyl-1,2-oxazole-5-carboxylic acid |
133674-40-5 | 95.0% | 1.0g |
$499.0 | 2025-03-21 | |
| Enamine | EN300-220251-2.5g |
3-tert-butyl-1,2-oxazole-5-carboxylic acid |
133674-40-5 | 95.0% | 2.5g |
$978.0 | 2025-03-21 | |
| Enamine | EN300-220251-10.0g |
3-tert-butyl-1,2-oxazole-5-carboxylic acid |
133674-40-5 | 95.0% | 10.0g |
$2146.0 | 2025-03-21 | |
| 1PlusChem | 1P00AIZA-100mg |
5-Isoxazolecarboxylicacid,3-(1,1-dimethylethyl)-(9CI) |
133674-40-5 | 95% | 100mg |
$222.00 | 2025-02-25 | |
| 1PlusChem | 1P00AIZA-250mg |
5-Isoxazolecarboxylicacid,3-(1,1-dimethylethyl)-(9CI) |
133674-40-5 | 95% | 250mg |
$294.00 | 2025-02-25 | |
| Aaron | AR00AJ7M-250mg |
5-Isoxazolecarboxylicacid,3-(1,1-dimethylethyl)-(9CI) |
133674-40-5 | 98% | 250mg |
$189.00 | 2025-01-23 | |
| Ambeed | A381586-100mg |
3-(tert-Butyl)isoxazole-5-carboxylic acid |
133674-40-5 | 95+% | 100mg |
$150.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ9375-5g |
3-tert-butyl-1,2-oxazole-5-carboxylic acid |
133674-40-5 | 95% | 5g |
￥10791.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ9375-10g |
3-tert-butyl-1,2-oxazole-5-carboxylic acid |
133674-40-5 | 95% | 10g |
￥17985.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ9375-100.0mg |
3-tert-butyl-1,2-oxazole-5-carboxylic acid |
133674-40-5 | 95% | 100.0mg |
￥903.0000 | 2024-07-28 |
3-tert-butyl-1,2-oxazole-5-carboxylic acid Related Literature
-
Ludivine Sandrin,Liliane Coche-Guérente,Amandine Bernstein,Hajra Basit,Pierre Labbé,Pascal Dumy,Didier Boturyn Org. Biomol. Chem., 2010,8, 1531-1534
-
2. Bayesian analysis of data from segmented super-resolution images for quantifying protein clustering†Marta Cullell-Dalmau,Carlo Manzo Phys. Chem. Chem. Phys., 2020,22, 1107-1114
-
Christopher J. Welch,Kerstin Zawatzky,Alexey A. Makarov,Satoshi Fujiwara,Arimasa Matsumoto,Kenso Soai Org. Biomol. Chem., 2017,15, 96-101
133674-40-5 (3-tert-butyl-1,2-oxazole-5-carboxylic acid) Related Products
- 876716-46-0(3-cyclohexyl-1,2-oxazole-5-carboxylic acid)
- 870704-25-9(3-cyclopropyl-1,2-oxazole-5-carboxylic acid)
- 14633-21-7(3-Ethylisoxazole-5-carboxylic acid)
- 133674-35-8(Methyl 3-isopropylisoxazole-5-carboxylate)
- 14633-22-8(3-Isopropylisoxazole-5-carboxylic acid)
- 2171980-44-0(3-{(9H-fluoren-9-yl)methoxycarbonyl}-3-azabicyclo6.1.0nonane-9-carboxylic acid)
- 16128-68-0(1,2-Butanedithiol)
- 921832-97-5(N-(4-bromo-3-methylphenyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide)
- 883966-11-8(N-4-oxo-3-(3,4,5-trimethoxyphenyl)-4H-thiochromen-2-ylfuran-2-carboxamide)
- 1806255-91-3(Methyl 4-(difluoromethyl)-5-methoxy-2-(trifluoromethoxy)pyridine-3-carboxylate)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:133674-40-5)3-tert-butyl-1,2-oxazole-5-carboxylic acid
Purity:99%/99%
Quantity:1g/250mg
Price ($):480.0/193.0